![molecular formula C10H10ClN3OS B3484430 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide](/img/structure/B3484430.png)
4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide
Overview
Description
4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide, also known as CTMP, is a synthetic compound that belongs to the pyrazole class of chemicals. It has gained attention in recent years due to its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide works by inhibiting the reuptake of dopamine, a neurotransmitter that plays a crucial role in the regulation of mood, motivation, and reward. By blocking the dopamine transporter, 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide increases the levels of dopamine in the brain, leading to enhanced cognitive function and improved mood.
Biochemical and Physiological Effects:
4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide has been shown to have a range of biochemical and physiological effects, including increased wakefulness, improved cognitive function, and enhanced locomotor activity. It has also been found to have a positive effect on working memory and attention, making it a potential treatment for ADHD and other cognitive disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide is its high potency and selectivity for the dopamine transporter, which makes it an ideal tool for studying the role of dopamine in various neurological disorders. However, its high potency also means that it must be used with caution in lab experiments, as even small amounts can have a significant impact on brain function. Additionally, 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide is a relatively new compound, and more research is needed to fully understand its effects and potential applications.
Future Directions
There are several potential future directions for research on 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide. One area of interest is its potential use in the treatment of addiction and other substance use disorders. Another area of interest is its potential use in the study of neurodegenerative diseases, such as Parkinson's disease, which are characterized by dysfunction of the dopamine system. Additionally, more research is needed to fully understand the long-term effects of 4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide use and its potential for abuse.
Scientific Research Applications
4-chloro-1-methyl-N-(2-thienylmethyl)-1H-pyrazole-5-carboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which is a key target in the treatment of various neurological disorders, such as attention deficit hyperactivity disorder (ADHD) and addiction.
properties
IUPAC Name |
4-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrazole-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3OS/c1-14-9(8(11)6-13-14)10(15)12-5-7-3-2-4-16-7/h2-4,6H,5H2,1H3,(H,12,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POBQMVWCOIUMIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Cl)C(=O)NCC2=CC=CS2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-1-methyl-N-(thiophen-2-ylmethyl)-1H-pyrazole-5-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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